Cas no 2171598-12-0 (3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid)

• Product Name: 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid
• CAS No: 2171598-12-0
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5961728
• PubChem ID: 165584874
• Update Time: 2025-08-03

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid
• EN300-1541704
• 2171598-12-0
• 3-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}butanoic acid

• Inchi： 1S/C26H30N2O6/c1-3-28(16(2)14-23(29)30)25(31)24-22(12-13-33-24)27-26(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22,24H,3,12-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： MVMLAYJPRGLHBD-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(CC)C(C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid

Introduction to 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic Acid (CAS No. 2171598-12-0)

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid, identified by its CAS number 2171598-12-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a N-ethyl group, a fluoren-9-ylmethoxycarbonyl moiety, and an oxolan ring system makes this molecule a promising candidate for various applications in medicinal chemistry.

The structural complexity of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}butanoic acid suggests potential utility in the design of novel therapeutic agents. Specifically, the combination of polar and non-polar regions within the molecule may enhance its solubility and bioavailability, critical factors for drug efficacy. Furthermore, the incorporation of a fluoren moiety has been associated with improved metabolic stability and binding affinity, attributes that are highly desirable in drug development.

In recent years, there has been a growing interest in the use of heterocyclic compounds in pharmaceutical applications. The oxolan ring, a five-membered oxygen-containing heterocycle, is known for its versatility and prevalence in biologically active molecules. Its incorporation into 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxlan}-2-yldformamido}butanoic acid not only contributes to the molecule's structural complexity but also potentially enhances its pharmacological properties. This has prompted researchers to explore its potential as a scaffold for developing new drugs targeting various diseases.

The N-formyl group within the molecule is another key feature that merits attention. Formamide derivatives have been widely studied for their role in biochemistry and pharmacology. The formamide group can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological targets. This property makes 3-{Nethyl1 3 ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) o x l a n - 2 - y l f o r m a m i d o } b u t a n o i c a c i d a valuable tool in the development of enzyme inhibitors and other therapeutic agents.

The pharmaceutical industry has increasingly recognized the importance of innovative molecular design in addressing unmet medical needs. The unique structural features of 3-{Nethyl1 3 ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) o x l a n - 2 - y l f o r m a m i d o } b u t a n o i c acid position it as a promising candidate for further investigation. Researchers are particularly interested in exploring its potential as an intermediate in the synthesis of more complex drug candidates. The presence of multiple reactive sites within the molecule allows for diverse chemical modifications, enabling the creation of derivatives with tailored biological activities.

In addition to its structural complexity, 3-{Nethyl1 3 ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } amine) oxlan}-2-yldformamido}butanoic acid exhibits interesting physicochemical properties. These properties are influenced by the various functional groups present in the molecule, including hydrophobic and hydrophilic regions. Such characteristics are essential for determining how the compound behaves in biological systems and can influence its absorption, distribution, metabolism, and excretion (ADME) profiles.

The synthesis of complex organic molecules like 3-{Nethyl1 3 ( { ( 9 H - f l u o r e n - 9 - y l ) methoxycarbonyl} amine) oxlan}-2-yldformamido}butanoic acid often presents significant challenges due to their intricate structures. However, advancements in synthetic methodologies have made it possible to access such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have played pivotal roles in constructing these complex frameworks.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling and simulation techniques have become indispensable tools for predicting the behavior of molecules like 3-{Nethyl1 3 ( { ( 9 H - f l u o r e n - 9 - y l ) methoxycarbonyl} amine) oxlan}-2-yldformamido}butanoic acid before they are synthesized experimentally. These methods allow researchers to evaluate potential binding interactions with biological targets, predict metabolic stability, and assess other critical pharmacokinetic parameters.

In conclusion, 3-{Nethyl1 3 ( { ( 9 H - f l u o r e n - 9 - y l ) methoxycarbonyl} amine) oxlan}-2-yldformamido}butanoic acid (CAS No. 2171598120) represents an exciting avenue for pharmaceutical research and development. Its complex structure, characterized by multiple functional groups such as N-formyl,N-methyl,andfluorenylmethoxy carbonyl, positions it as a promising scaffold for designing novel therapeutic agents. Further exploration of this compound's pharmacological properties is warranted to uncover its full potential in addressing various medical conditions.